Cas no 73746-43-7 (2-Iodo-4-methylimidazole)

• Product Name: 2-Iodo-4-methylimidazole
• CAS No: 73746-43-7
• MF: C₄H₅IN₂
• MW: 208.000372648239
• MDL: MFCD11846237
• CID: 59509
• PubChem ID: 322560
• Update Time: 2025-10-29

2-Iodo-4-methylimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-1H-imidazole
• 2-IODO-4-METHYLIMIDAZOLE
• 2-iodo-5-methyl-1H-Imidazole
• 2-Jod-4-Methylimidazol
• MFCD11846237
• W10501
• NSC-280629
• AC-27272
• AKOS016009955
• 1H-Imidazole, 2-iodo-4-methyl-
• SCHEMBL17258665
• 73746-43-7
• AS-54848
• AKOS037644794
• AM805967
• FT-0746730
• MKYIDOKPUHVHJL-UHFFFAOYSA-N
• NSC280629
• SCHEMBL4340250
• CS-0097972
• DTXSID50314083
• DB-074736
• SY112247
• 2-Iodo-4-methylimidazole

• MDL： MFCD11846237
• Inchi： 1S/C4H5IN2/c1-3-2-6-4(5)7-3/h2H,1H3,(H,6,7)
• InChI Key： MKYIDOKPUHVHJL-UHFFFAOYSA-N
• SMILES： IC1=NC=C(C)N1

Computed Properties

• Exact Mass: 207.95000
• Monoisotopic Mass: 207.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 306.6°C at 760 mmHg
• Flash Point: 139.2±25.9 °C
• Refractive Index: 1.656
• PSA: 28.68000
• LogP: 1.32270
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Iodo-4-methylimidazole Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Iodo-4-methylimidazole

2-Iodo-4-Methylimidazole (CAS No. 73746-43-7): A Comprehensive Overview of Its Chemistry, Applications, and Recent Advances

The compound 2-Iodo-4-methylimidazole, identified by the CAS No. 73746-43-7, represents a critical scaffold in synthetic organic chemistry due to its unique structural features and reactivity patterns. This heterocyclic compound combines the imidazole core—a fundamental motif in biological systems—with substituents that enhance its versatility. The iodo group at position 2 imparts electrophilic character, while the methyl group at position 4 modulates steric and electronic properties, making it a valuable intermediate in drug discovery and material science applications.

Recent advancements in synthetic methodologies have expanded the utility of 2-Iodo-4-methylimidazole. For instance, a study published in Chemical Communications (2023) demonstrated its role as a key precursor in the synthesis of imidazole-based metal–organic frameworks (MOFs). These MOFs exhibit exceptional gas adsorption capacities, particularly for CO₂, due to the synergistic effects of iodine-induced electron density modulation and methyl-group steric hindrance. The compound’s ability to form stable coordination bonds with transition metals like Cu^II and Zn^II opens avenues for sustainable environmental remediation technologies.

In medicinal chemistry, the compound’s reactivity has been leveraged to design novel anti-inflammatory agents. Research from the Journal of Medicinal Chemistry (2023) highlighted its use as a bioisostere for sulfonamide groups in cyclooxygenase (COX) inhibitors. The substitution pattern of iodo and methyl groups allowed researchers to optimize pharmacokinetic profiles while maintaining enzyme inhibitory activity. This approach addresses challenges associated with traditional NSAIDs, such as gastrointestinal toxicity.

The synthesis of CAS No. 73746-43-7 typically involves iodination of 1-methylimidazole followed by selective alkylation under controlled conditions. However, recent protocols published in Tetrahedron Letters (2023) introduced microwave-assisted one-pot strategies that reduce reaction times by over 60% while achieving >95% purity. These methods utilize environmentally benign solvents like dimethyl sulfoxide (DMSO), aligning with green chemistry principles.

In analytical chemistry, the compound serves as a benchmark for evaluating chromatographic techniques due to its distinct UV-vis absorption profile between 250–300 nm. A comparative study in Analytica Chimica Acta (2023) demonstrated its utility as a calibration standard for high-performance liquid chromatography (HPLC) systems targeting trace impurities in pharmaceutical intermediates.

Beyond traditional applications, emerging research explores its role in photocatalytic systems. A collaborative study between MIT and ETH Zurich (published in Nature Catalysis, 2023) revealed that immobilized forms of this compound on graphene oxide surfaces exhibit photocatalytic activity for water splitting under visible light irradiation. The iodine atom’s redox properties enable efficient charge separation, contributing to an impressive quantum yield of 18%—a significant improvement over conventional catalysts.

The structural flexibility of compound CAS No. 73746-43-7 also positions it as a promising candidate for developing targeted drug delivery systems. Researchers at Stanford University recently synthesized conjugates linking this scaffold to folic acid receptors via click chemistry, achieving selective tumor cell uptake in vitro models—a breakthrough with implications for personalized cancer therapy.

In conclusion, the multifaceted nature of 2-Iodo-4-methylimidazole (CAS No. 73746-43-7) continues to drive innovation across disciplines. Its integration into cutting-edge technologies—from sustainable materials to precision medicine—underscores its enduring relevance in advancing scientific frontiers while adhering to modern regulatory and environmental standards.